2-[(4-Nitrophenyl)methylsulfanyl]-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-[(4-nitrophenyl)methylsulfanyl]-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C19H15N3O3S2/c23-18-17-16(10-11-26-17)20-19(21(18)14-4-2-1-3-5-14)27-12-13-6-8-15(9-7-13)22(24)25/h1-9H,10-12H2
• InChI Key: SFHAALQQTNTGAV-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=CC=C3)SCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C19H15N3O3S2
• Molecular Weight: 397.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidin-5-ones and pyrido[2,3-d]pyrimidin-7-ones from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. Heating the latter with MeONa at reflux in BuOH led to selective formation of pyrido[2,3-d]pyrimidin-5-ones or pyrido[2,3-d]pyrimidin-7-ones (containing an intact SMe group or resulting in its substitution with OBu group), depending on the nature of the acyl group.

Scientific Research Applications

Antiproliferative Activity

• Pyrido[2,3-d]pyrimidin-5-one derivatives exhibit antiproliferative effects. .
• .

Inhibition of Protein Kinases

• Derivatives of pyrido[2,3-d]pyrimidin-7-one have been found to inhibit protein tyrosine kinases. .
• .

Phosphatidylinositol 3-Kinase (PI3K) Inhibition

• . These compounds may play a role in modulating cellular signaling pathways.

Antimicrobial Properties

• . Their potential as antibacterial or antifungal agents warrants further exploration.

Anti-Inflammatory and Analgesic Effects

• . These compounds could contribute to pain management and inflammation control.

Hypotensive and Antihistamine Properties

• .
• , which could be relevant in allergic reactions.